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Abstract
These application notes provide comprehensive guidelines for the safe handling and storage of

4-benzylphenol (CAS No. 101-53-1). The protocols outlined are intended for researchers,

scientists, and drug development professionals to minimize risks associated with the use of this

compound. This document includes a summary of physical and chemical properties, hazard

identification, personal protective equipment (PPE) recommendations, and detailed procedures

for handling, storage, and emergency response.

Introduction
4-Benzylphenol, also known as 4-hydroxydiphenylmethane, is a phenolic compound used in

organic synthesis and as a germicide, antiseptic, and preservative.[1][2] While a valuable

reagent, it is classified as a hazardous substance, causing skin and serious eye irritation, and

may cause respiratory irritation.[1][3][4][5][6] Adherence to strict safety protocols is imperative

to ensure the well-being of laboratory personnel and the integrity of research.

Hazard Identification and Classification
4-Benzylphenol is classified as hazardous under the OSHA Hazard Communication Standard

(29 CFR 1910.1200).[3]
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GHS Classification:

Skin Irritation (Category 2)[1][3]

Serious Eye Irritation (Category 2)[1][3]

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System[1][3][6]

[7]

Signal Word: Warning[3][4][5][6]

Hazard Statements:

H315: Causes skin irritation.[1][4][5][6]

H319: Causes serious eye irritation.[1][4][5][6]

H335: May cause respiratory irritation.[1][5][6][7]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P264: Wash face, hands, and any exposed skin thoroughly after handling.[3][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4][5]

P302+P352: IF ON SKIN: Wash with plenty of water.[4][8]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][5]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and toxicological properties of 4-
benzylphenol.

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 101-53-1 [3][5]

Molecular Formula C₁₃H₁₂O [1][4]

Molecular Weight 184.23 g/mol [6]

Appearance White crystalline solid [9]

Melting Point 79-81 °C (lit.) [6][7][10]

Boiling Point 198-200 °C / 10 mmHg (lit.) [2][6][7]

Vapor Pressure 6.85E-05 mm Hg [9]

Flash Point Not applicable [6][7]

Table 2: Toxicological Data

Test Route Species Value Reference

LD50 Oral Mouse >20 g/kg [4][10]

Experimental Protocols
The following protocols detail the necessary procedures for the safe handling and storage of 4-
benzylphenol.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure.
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Protection Type
Specific
Recommendations

Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect against splashes

and dust particles.[11]

Hand Protection
Chemical-resistant gloves

(e.g., Neoprene, Nitrile).

To prevent skin contact and

absorption.[11]

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. If dust is

generated, a NIOSH-approved

respirator with a particulate

filter (e.g., N95) is

recommended.

To avoid inhalation of dust or

aerosols, which can cause

respiratory irritation.[3][11]

Body Protection

A standard laboratory coat is

required. For larger quantities

or when there is a significant

risk of spillage, a chemical-

resistant apron or coveralls

should be worn.

To protect skin and personal

clothing from contamination.[3]

[11]

Handling Protocol
Engineering Controls: Handle 4-benzylphenol in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[3][11] Ensure that eyewash stations

and safety showers are close to the workstation location.[3]

Personal Hygiene: Avoid eating, drinking, or smoking in areas where the chemical is

handled.[11] Wash hands thoroughly with soap and water after handling and before leaving

the laboratory.[3][4][11]

Dispensing:

Wear all required PPE as outlined in Table 3.
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Use appropriate tools (e.g., spatulas) to handle the solid compound and avoid generating

dust.[11]

If creating a solution, slowly add the solid to the solvent to prevent splashing.

Waste Disposal: All waste containing 4-benzylphenol should be considered hazardous

chemical waste.[11] Collect waste in a designated, sealed, and clearly labeled container.[3]

[11] Dispose of in accordance with local, state, and federal regulations.

Storage Protocol
Container: Store in a tightly sealed, properly labeled container.[3][4][11]

Location: Keep in a cool, dry, and well-ventilated area.[3][4][11] Store away from heat and

sources of ignition.[3]

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents.[3][4][11]

Spill Response Protocol
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment:

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[3]

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a sealed container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Reporting: Report the spill to the appropriate environmental health and safety office.
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First Aid Protocol
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[3] Get medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[3] If skin

irritation persists, call a physician.[3] Remove and wash contaminated clothing before reuse.

[4][8]

Inhalation: Remove to fresh air.[3][12] If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting.[12] If the victim is conscious and able to swallow, give 4-

8 oz of water or milk.[12] Never give anything by mouth to an unconscious person.[12] Get

medical attention immediately.

Visualized Workflows
The following diagrams illustrate the logical workflow for the safe handling of 4-benzylphenol.
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Safe Handling Workflow for 4-Benzylphenol

Preparation
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Caption: Workflow for the safe handling of 4-benzylphenol.
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4-Benzylphenol Spill Response Protocol

Spill Occurs

Evacuate Area

Don Appropriate PPE

Contain Spill

Neutralize & Clean

Dispose of Waste Properly

Report Spill

Click to download full resolution via product page

Caption: Protocol for responding to a 4-benzylphenol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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